Cas no 321597-32-4 (4-(phenylsulfanyl)cyclohexan-1-amine)

• Product Name: 4-(phenylsulfanyl)cyclohexan-1-amine
• CAS No: 321597-32-4
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• MDL: MFCD17220570
• CID: 5214299
• PubChem ID: 22175155
• Update Time: 2026-03-06

4-(phenylsulfanyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-(phenylthio)-
• 4-(Phenylthio)cyclohexan-1-amine
• 4-(phenylsulfanyl)cyclohexan-1-amine

• MDL： MFCD17220570
• Inchi： 1S/C12H17NS/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-5,10,12H,6-9,13H2
• InChI Key： RNEBUUNGPMYTIO-UHFFFAOYSA-N
• SMILES： C1(N)CCC(SC2=CC=CC=C2)CC1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 328.0±35.0 °C(Predicted)
• pka: 10.36±0.70(Predicted)

Additional information on 4-(phenylsulfanyl)cyclohexan-1-amine

4-(Phenylsulfanyl)cyclohexan-1-amine (CAS No 321597-32-4)

4-(Phenylsulfanyl)cyclohexan-1-amine, also known by its CAS registry number CAS No 321597-32-4, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure featuring a cyclohexane ring substituted with both an amino group and a phenylsulfanyl group, has garnered attention due to its potential in drug design and material science. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of 4-(Phenylsulfanyl)cyclohexan-1-amine consists of a cyclohexane ring where the amino group (-NH₂) is attached at the 1-position, while the phenylsulfanyl group (-S-C₆H₅) is located at the 4-position. This spatial arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. The compound's physical properties, such as its melting point, boiling point, and solubility, are critical factors in determining its suitability for different applications. Recent studies have focused on optimizing the synthesis of this compound to enhance yield and purity, employing novel catalysts and reaction conditions.

In terms of biological activity, 4-(Phenylsulfanyl)cyclohexan-1-amine has shown promising results in several assays. For instance, research has demonstrated its potential as an anti-inflammatory agent, with studies indicating that it can modulate key inflammatory pathways. Additionally, investigations into its antioxidant properties have revealed its ability to scavenge free radicals, suggesting applications in the development of therapeutic agents targeting oxidative stress-related disorders. The compound's interaction with various enzymes and receptors has also been explored, providing insights into its pharmacokinetic profile and bioavailability.

The application of CAS No 321597-32-4 extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and porosity, making them suitable for gas storage, catalysis, and sensing applications. Recent advancements in this area have leveraged the compound's structural flexibility to design MOFs with enhanced stability and functionality.

In conclusion, 4-(Phenylsulfanyl)cyclohexan-1-amine (CAS No 321597-32-4) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its structural features, coupled with recent research breakthroughs, underscore its potential as a key player in drug discovery and materials innovation. As ongoing studies continue to unravel its full spectrum of properties and applications, this compound is poised to make significant contributions to both academic and industrial sectors.